Cas no 54357-81-2 (Stemonacetal)
Stemonacetal structure
Product Name:Stemonacetal
CAS No:54357-81-2
MF:C21H20O8
MW:400.378706932068
CID:382721
Update Time:2024-03-01
Stemonacetal Chemical and Physical Properties
Names and Identifiers
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- [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,6-ethoxy-11-hydroxy-2,3,9-trimethoxy- (9CI)
- Stemonacetal
- LMPK12060078
-
- Inchi: 1S/C21H20O8/c1-5-27-21-20-17(11-8-14(25-3)15(26-4)9-13(11)29-21)19(23)18-12(22)6-10(24-2)7-16(18)28-20/h6-9,21-22H,5H2,1-4H3
- InChI Key: KLMKGDIYOORAED-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(=CC=2C2C(C3C(=CC(=CC=3OC=2C1OCC)OC)O)=O)OC)OC
Computed Properties
- Exact Mass: 400.116
- Monoisotopic Mass: 400.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.068
- Topological Polar Surface Area: 92.7
Stemonacetal Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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